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Compound of Interest

Compound Name: BMS-794833

Cat. No.: B606251 Get Quote

Providing essential safety and logistical information is paramount for the proper handling and

disposal of laboratory chemicals. For researchers, scientists, and drug development

professionals working with the potent ATP competitive inhibitor BMS-794833, adherence to

strict disposal protocols is crucial for environmental safety and regulatory compliance.

While specific disposal instructions for BMS-794833 are not readily available in public

documentation, established principles of chemical waste management for potent, biologically

active compounds should be rigorously followed. This guide provides a procedural framework

based on general laboratory safety standards.

Core Disposal and Decontamination Procedures
Given that BMS-794833 is a potent inhibitor of c-Met and VEGFR2, all materials coming into

contact with the compound must be treated as hazardous waste.[1][2][3] This includes unused

or expired product, contaminated personal protective equipment (PPE), and any labware used

in its handling.

Step-by-Step Disposal Protocol:

Segregation of Waste: All waste contaminated with BMS-794833 should be segregated from

general laboratory waste. This includes solid waste (e.g., contaminated gloves, weigh boats,

pipette tips) and liquid waste (e.g., unused solutions).

Solid Waste Management:
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Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste

container.

The container should be made of a material compatible with the solvents used to dissolve

BMS-794833 (e.g., DMSO, DMF).[1][2]

Liquid Waste Management:

Collect all liquid waste containing BMS-794833 in a sealed, leak-proof, and clearly labeled

hazardous waste container.

Avoid mixing with other incompatible chemical waste streams.

Decontamination of Labware:

Reusable labware should be decontaminated using a validated procedure. This may

involve soaking in a suitable inactivating agent or thorough washing with a laboratory-

grade detergent followed by solvent rinses. The specific method should be determined by

the institution's environmental health and safety (EHS) department.

Consultation with EHS: Before initiating disposal, consult with your institution's EHS

department. They will provide specific guidance on approved disposal methods, which may

include incineration or other forms of chemical destruction, in accordance with local, state,

and federal regulations.

Documentation: Maintain a detailed record of the disposal process, including the date,

quantity of waste, and the disposal method used.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of BMS-794833 is

essential for its safe handling and disposal.
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Property Value

CAS Number 1174046-72-0[2][4][5]

Molecular Formula C23H15ClF2N4O3[2][3][6]

Molecular Weight 468.84 g/mol [2][4][6]

Appearance Solid[4]

Purity ≥95% - ≥98%[6][7]

Solubility

Soluble in DMSO (up to 94 mg/mL) and DMF

(17 mg/mL).[1][2][5] Insoluble in water and

ethanol.[5]

Storage Store at -20°C or -80°C.[2][4][5][7]

Stability

Stable for at least 4 years when stored at -20°C.

[2] Stock solutions should be used within 1 year

at -20°C.[4]

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of BMS-794833,

ensuring safety and compliance at each stage.
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BMS-794833 Disposal Workflow

Disclaimer: This information is intended for guidance purposes only and is based on general

laboratory safety principles. Always consult your institution's specific safety data sheets (SDS)

and environmental health and safety (EHS) guidelines before handling or disposing of any

chemical. The product is for research use only and not for human or veterinary use.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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